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Compound of Interest

Compound Name:
2-Nitrophenethylamine

hydrochloride

Cat. No.: B3030066 Get Quote

Introduction and Scope
2-Nitrophenethylamine hydrochloride, also known as 2-(2-nitrophenyl)ethanamine

hydrochloride, is a versatile chemical intermediate with significant applications in

pharmaceutical development and organic synthesis.[1] Its utility as a precursor for bioactive

molecules, particularly those targeting neurological disorders, and as a reagent in the synthesis

of dyes and pigments, makes it a valuable compound in both academic research and industrial

drug development.[1][2]

The presence of a nitro functional group, however, necessitates a rigorous and informed

approach to its handling and storage to mitigate potential risks.[3][4] The toxicological

properties of this specific compound have not been thoroughly investigated, demanding a

cautious approach where it is treated as potentially hazardous upon acute and chronic

exposure.[5][6]

This document provides a comprehensive guide for researchers, scientists, and drug

development professionals on the safe handling, storage, and emergency procedures for 2-
Nitrophenethylamine hydrochloride. The protocols herein are designed to establish a self-

validating system of safety, grounded in established chemical hygiene principles and specific

data pertaining to this compound and its chemical class.
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Hazard Identification and Risk Assessment
A thorough risk assessment must be conducted before any work with 2-Nitrophenethylamine
hydrochloride begins.

2.1 GHS Classification and Hazards While some suppliers do not classify the compound as

hazardous under OSHA 2024 standards, others provide specific warnings.[7][8] A conservative

approach is warranted.

Primary Hazard: Causes serious eye irritation (Category 2, H319).[5]

Potential Hazards: The health risks of this compound have not been fully determined.[6] Skin

and eye contact may result in irritation, and it may be harmful if inhaled or ingested.[6] As a

nitro compound, it should be handled with an awareness of the potential for energetic

decomposition, especially if heated or contaminated with incompatible materials.[3][9]

2.2 Precautionary Statements The following precautionary measures are essential[5]:

P264: Wash hands and any exposed skin thoroughly after handling.

P280: Wear protective gloves, protective clothing, eye protection, and face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P337+P313: If eye irritation persists: Get medical advice/attention.

Chemical and Physical Properties
Accurate knowledge of the compound's properties is fundamental to its safe use. Data is

summarized in the table below.
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Property Value Source(s)

CAS Number 861337-74-8 [1][5]

Molecular Formula C₈H₁₁ClN₂O₂ [5]

Molecular Weight 202.64 g/mol [1]

Appearance
Off-white to light yellow

solid/crystalline powder
[1][8]

Purity ≥96-99% [1]

Melting Point ~200 °C / 392 °F [8]

Storage Temperature
Room Temperature or

Refrigerated (0-8 °C)
[1][2]

Standard Operating Procedures (SOPs) for Safe
Handling
Adherence to the following procedures is mandatory to minimize exposure and ensure a safe

laboratory environment.

4.1 Engineering Controls The primary defense against exposure is to control contaminants at

the source.

Ventilation: Always handle 2-Nitrophenethylamine hydrochloride inside a certified

chemical fume hood to control airborne dust and prevent inhalation.[6][10] A mechanical

exhaust system is required.[5][6]

Safety Equipment: A safety shower and eyewash station must be readily accessible and

tested regularly.[5][11]

4.2 Personal Protective Equipment (PPE) The selection of appropriate PPE is the final barrier

between the researcher and the chemical. Do not handle this compound without adequate

protection.[9]
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Diagram 1: PPE Selection for 2-Nitrophenethylamine Hydrochloride

Hazard Assessment

Required PPE

Task: Handling 2-Nitrophenethylamine
(Solid Powder)

Risk of Dust/Splash?
(Weighing, Transfer, Dissolving) Risk of Skin Contact? Risk of Inhalation?

Wear Chemical Safety Goggles
(ANSI Z87.1 / EN166)

Yes

Wear Compatible
Chemical-Resistant Gloves

(e.g., Nitrile, Neoprene)

Yes

Wear Flame-Resistant Lab Coat

Yes

Use in Chemical Fume Hood.
Respirator (NIOSH/MSHA approved)

if hood is unavailable or for spills.

Yes

Add Face Shield for
Large Quantities or Splash Risk

High Risk
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Diagram 2: Spill Response Decision Tree

Minor Spill Response Major Spill Response

Spill of 2-Nitrophenethylamine
Hydrochloride Occurs

Assess Spill Size & Risk
Is it a Minor Spill?

(<10g, contained, no immediate danger)

1. Alert personnel in
immediate area

Yes

1. Evacuate immediate area.
Alert others.

No (Major Spill)

2. Don appropriate PPE
(Gloves, Goggles, Lab Coat,

Respirator if needed)

3. Cover with inert absorbent
(Vermiculite, sand)

4. Sweep material into a
labeled hazardous waste container

5. Decontaminate area with
soap and water

6. Dispose of all materials
as hazardous waste

2. Call Emergency Services
(e.g., EHS, 911)

3. Secure the area.
Close doors, restrict access.

4. Await and assist
trained responders.

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b3030066?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3030066?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

